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Compound of Interest

Compound Name: Ttc-352

Cat. No.: B611505

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling, operation, and
disposal of Ttc-352, a selective human estrogen receptor partial agonist (ShERPA). Given that
a specific Material Safety Data Sheet (MSDS) is not publicly available for this investigational
compound, this guidance is based on established protocols for handling potent pharmaceutical
compounds, safety data from clinical trials, and the known characteristics of Selective Estrogen
Receptor Modulators (SERMS).

Compound Overview and Safety Profile

Ttc-352 is an orally bioavailable investigational drug developed for the treatment of estrogen
receptor-positive (ER+) breast cancer. As a potent, biologically active molecule, it requires
careful handling to minimize occupational exposure.

Clinical Safety Summary: A Phase 1 clinical trial of Ttc-352 in patients with metastatic breast
cancer provides insight into its potential toxicities. While generally found to be safe and
tolerable, some adverse events were observed.[1][2][3][4] This information is critical for
researchers to understand the potential health effects of exposure.
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Observed Adverse

Toxicity Type Grade Reference
Events
) Asymptomatic
Hematologic 3 ] [1]
pulmonary embolism
Gastrointestinal 3 Diarrhea
Aspartate
Hepatic 3 transaminase
elevation
Gamma
4 glutamyltransferase
elevation
Musculoskeletal 3 Myalgia (muscle pain)

This table summarizes adverse events observed in a clinical setting and should be considered
as potential risks in a laboratory setting upon acute or chronic exposure.

Personal Protective Equipment (PPE) and Handling

Due to its potency, Ttc-352 should be handled with appropriate engineering controls and
personal protective equipment to prevent exposure through inhalation, ingestion, or skin
contact.

Standard Laboratory Practices:

o Designated Areas: All work with Ttc-352, especially with the powdered form, should be
conducted in a designated area, such as a chemical fume hood, biological safety cabinet, or
a ventilated balance enclosure to minimize inhalation risk.

» Personal Protective Equipment (PPE):
o Gloves: Wear two pairs of nitrile gloves.

o Lab Coat: A dedicated lab coat, preferably disposable, should be used.
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o Eye Protection: ANSI-rated safety glasses or goggles are mandatory.

o Respiratory Protection: For operations with a high risk of aerosolization (e.g., weighing
powder, preparing concentrated solutions), a NIOSH-approved respirator may be
necessary.

Experimental Workflow for Handling Ttc-352:
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Caption: A typical workflow for the safe handling of Ttc-352 in a laboratory setting.

Spill Management Protocol

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
contamination.

o Evacuate and Secure: Alert others in the vicinity and evacuate the immediate area. Restrict

access to the spill site.

o Assess the Spill: Determine the nature and extent of the spill. For large spills or if you are
unsure how to proceed, contact your institution's Environmental Health and Safety (EHS)
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department.

o Don PPE: Before cleaning, don the appropriate PPE as described above.
e Contain and Clean:
o Powder Spills: Gently cover the spill with absorbent pads. Avoid dry sweeping.

o Liquid Spills: Absorb the spill with inert material (e.g., vermiculite, sand) and place it in a
sealed container.

o Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.
All cleaning materials should be disposed of as hazardous waste.

Disposal Plan

As an investigational drug, Ttc-352 and all associated waste must be disposed of as
hazardous chemical waste in accordance with local, state, and federal regulations.

Disposal Workflow:
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Caption: The procedural flow for the proper disposal of Ttc-352 waste.
Key Disposal Steps:
e Segregation: Do not mix Ttc-352 waste with other waste streams.

o Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the
full chemical name "Ttc-352".

o Storage: Store waste in a designated satellite accumulation area.

» Pickup and Disposal: Contact your institution's EHS office for pickup and final disposal,
which is typically through high-temperature incineration.
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By adhering to these guidelines, researchers can handle Ttc-352 safely and effectively,
minimizing personal risk and environmental impact while advancing important scientific
research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Ttc-352]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611505#personal-protective-equipment-for-handling-
ttc-352]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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